N-(2,3-dimethylphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C25H26N4O3/c1-17-8-7-11-21(18(17)2)27-22(30)15-29-14-20(19-9-5-4-6-10-19)23-24(29)25(31)28(16-26-23)12-13-32-3/h4-11,14,16H,12-13,15H2,1-3H3,(H,27,30)
• InChI Key: NMMAYSVPFVIXKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C=C(C3=C2C(=O)N(C=N3)CCOC)C4=CC=CC=C4)C
• Molecular Formula: C25H26N4O3
• Molecular Weight: 430.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C25H26N4O3 and its molecular weight is 430.508. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivatives and Structural Analysis

Compounds with complex heterocyclic structures, such as the one , often play a significant role in the development of new materials and pharmaceuticals. For example, the study by Banfield et al. (1987) on the "Heterocyclic-Derivatives of Guanidine" highlights the synthesis and X-ray structure determination of related compounds, emphasizing the importance of structural analysis in understanding the properties and potential applications of these molecules Banfield, J., Fallon, G., & Gatehouse, B. M. (1987).

Radioligands and Imaging Applications

Radiosynthesis of novel ligands, as discussed in the work by Dollé et al. (2008), showcases the application of similar compounds in the development of radioligands for imaging purposes, such as PET scans Dollé, F., Hinnen, F., Damont, A., et al. (2008). This research area is crucial for advancing diagnostic methods and understanding biological systems at the molecular level.

Synthesis and Antimicrobial Activity

The exploration of new heterocycles incorporating specific moieties for antimicrobial activity, as illustrated by Bondock et al. (2008) and Nunna et al. (2014), indicates the potential of such compounds in contributing to the development of new antimicrobial agents. These studies provide insights into how modifications in chemical structures can lead to variations in biological activity, which is pivotal for pharmaceutical research Bondock, S., Rabie, R., Etman, H., & Fadda, A. (2008); Nunna, R., Ramachandran, D., Arts, S. P., et al. (2014).

Cytotoxic Activity and Anticancer Research

The design and synthesis of compounds for evaluating in vitro cytotoxic activity, as done by Al-Sanea et al. (2020), represent another significant area of research. This involves assessing the potential anticancer properties of novel synthetic compounds, which is a critical step in drug development Al-Sanea, M. M., Parambi, D. G., Shaker, M., et al. (2020).